4-Methoxy-2-(methylthio)benzo[d]oxazole

• Molecular Formula: C9H9NO2S
• Molecular Weight: 195.24 g/mol
• IUPAC Name: 4-methoxy-2-methylsulfanyl-1,3-benzoxazole
• InChI: InChI=1S/C9H9NO2S/c1-11-6-4-3-5-7-8(6)10-9(12-7)13-2/h3-5H,1-2H3
• InChI Key: HNTMUOKVUGPCSI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1N=C(O2)SC

Description

4-Methoxy-2-(methylthio)benzo[d]oxazole is a useful research compound. Its molecular formula is C9H9NO2S and its molecular weight is 195.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

n-Butyllithium (20.13 ml of a 1.6N solution in hexanes) was added gradually to a solution of 4-methoxybenzoxazole (4.0 g) in tetrahydrofuran (150 ml) cooled in a cardice-acetone bath under an atmosphere of nitrogen. After stirring for 20 minutes dimethyl disulfide (2.9 ml) was added. The mixture was warmed to room temperaturee and stirred for 18 hours. The tetrahydrofuran was removed by evaporation in vacuo and the residue partitioned between ethyl acetate (150 ml) and water (150 ml). The organics were washed with water (150 ml), dried over magnesium sulphate, filtered and the solvent removed in vacuo. Purification by column chromatography on silica eluting with 10% ethyl acetate in heptane afforded the title compound as a white solid (2.63 g).